Cas no 577769-70-1 (Acetic acid, phenoxy-, 1-methyl-4-piperidinyl ester (9CI))

Acetic acid, phenoxy-, 1-methyl-4-piperidinyl ester (9CI) structure
577769-70-1 structure
Product Name:Acetic acid, phenoxy-, 1-methyl-4-piperidinyl ester (9CI)
CAS No:577769-70-1
MF:C14H19NO3
MW:249.305564165115
CID:1022288
PubChem ID:848706
Update Time:2025-04-20

Acetic acid, phenoxy-, 1-methyl-4-piperidinyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, phenoxy-, 1-methyl-4-piperidinyl ester (9CI)
    • (1-methylpiperidin-4-yl) 2-phenoxyacetate
    • 1-METHYLPIPERIDIN-4-YL PHENOXYACETATE
    • STL145798
    • CHEMBL1622421
    • TimTec1_008438
    • 577769-70-1
    • DB-231655
    • Phenoxy-acetic acid 1-methyl-4-piperidinyl ester
    • Acetic acid,phenoxy-,1-methyl-4-piperidinyl ester(9ci)
    • DTXSID50357258
    • AO-365/42033371
    • AKOS000650088
    • HMS1557P12
    • 1-methyl-4-piperidinyl phenoxyacetate
    • Inchi: 1S/C14H19NO3/c1-15-9-7-13(8-10-15)18-14(16)11-17-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3
    • InChI Key: ILFBQXDBMHQARH-UHFFFAOYSA-N
    • SMILES: O(C(COC1C=CC=CC=1)=O)C1CCN(C)CC1

Computed Properties

  • Exact Mass: 249.13649347g/mol
  • Monoisotopic Mass: 249.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.8Ų
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